Cas no 171258-08-5 (1-[2-(2-phenylethynyl)phenyl]ethan-1-one)

1-[2-(2-phenylethynyl)phenyl]ethan-1-one structure
171258-08-5 structure
Product Name:1-[2-(2-phenylethynyl)phenyl]ethan-1-one
CAS No:171258-08-5
MF:C16H12O
MW:220.265884399414
MDL:MFCD29761068
CID:2924344
PubChem ID:11379008
Update Time:2025-04-21

1-[2-(2-phenylethynyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(phenylethynyl)phenyl)ethan-1-one
    • 1-(2-(phenylethynyl)phenyl)ethanone
    • 1-[2-(2-phenylethynyl)phenyl]ethan-1-one
    • F21362
    • 1-[2-(2-phenylethynyl)phenyl]ethanone
    • F2167-5396
    • 171258-08-5
    • o-(phenylethynyl)acetophenone
    • DS-019644
    • AKOS027324301
    • MDL: MFCD29761068
    • Inchi: 1S/C16H12O/c1-13(17)16-10-6-5-9-15(16)12-11-14-7-3-2-4-8-14/h2-10H,1H3
    • InChI Key: INLGARYEQJYLSG-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC=CC=1C#CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 220.088815002g/mol
  • Monoisotopic Mass: 220.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų

1-[2-(2-phenylethynyl)phenyl]ethan-1-one Pricemore >>

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